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Compound of Interest

Compound Name: HC Toxin

Cat. No.: B8101626

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of HC Toxin in
a laboratory setting. Adherence to these procedural guidelines is essential to mitigate risks and
ensure a safe research environment. HC Toxin is a potent, cell-permeable cyclic tetrapeptide
and a reversible inhibitor of histone deacetylases (HDACSs)[1]. Its high toxicity necessitates
stringent safety measures.

Hazard Identification and Quantitative Data

HC Toxin is classified as acutely toxic and is fatal if swallowed.[2][3] All personnel must be
thoroughly familiar with its hazards before commencing any work.

GHS Classification: Acute Toxicity - Oral, Category 2.[2][3] Signal Word: Danger[2] Hazard
Statement: H300 - Fatal if swallowed.[2][3]

While a specific oral LD50 value is not publicly available, the GHS Category 2 classification
indicates an oral LD50 of < 50 mg/kg in animal studies. The primary routes of exposure are
ingestion, inhalation of aerosols, and eye/skin contact. The substance is not classified as a
carcinogen.[2]
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Identifier

Information

Source

Chemical Name

HC Toxin

[1]

Toxin | (Helminthosporium

Synonyms [1]
carbonum)
CAS Number 83209-65-8 [1][2]
Molecular Formula C21H32N406 [1]
Molecular Weight 436.5 g/mol [1]
o GHS Category 2: Fatal if
Toxicity [21[3]

swallowed

Biological Activity

Reversible Histone
Deacetylase (HDAC) Inhibitor,
IC50 = 30 nM

[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against exposure.[4] The following

PPE is mandatory when handling HC Toxin in any form (solid or in solution).
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Protection Type

Recommended Equipment

Purpose & Best Practices

Eye and Face

Chemical Splash Goggles &
Face Shield

Protects against splashes,
sprays, and airborne patrticles.
Goggles must comply with
ANSI Z87.1 standards. A face

shield must be worn over

goggles.[5]

Skin and Body

Chemical-Resistant Gloves &

Laboratory Coat

Prevents skin contact.
Disposable nitrile gloves are
the minimum requirement;
double-gloving is
recommended for all handling
procedures.[4][5] A fully

fastened lab coat is required.

[6]

Respiratory

N95 Respirator or higher

Required when handling
powdered HC Toxin or when
there is a risk of aerosol
generation (e.g., vortexing,
sonicating).[5] A full risk
assessment should determine
the appropriate level of

respiratory protection.[5]

Foot Protection

Closed-Toe Shoes

Protects feet from spills and
falling objects. Shoes must

fully cover the feet.[5]

Operational Plan: A Step-by-Step Guide

Safe handling requires a controlled and methodical approach. The following workflow must be

followed for all procedures involving HC Toxin.

Pre-Experiment Preparation
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Designated Area: All work with HC Toxin must be conducted in a designated and clearly
marked area, such as a chemical fume hood or a Class Il Biological Safety Cabinet (BSC), to
control potential exposure.[6]

Surface Preparation: Cover the work surface with absorbent, plastic-backed paper to contain
any potential spills.[6]

Gather Materials: Ensure all necessary equipment, including PPE, spill kits, and waste
containers, are readily accessible before handling the toxin.

Review SDS: All personnel involved must review the Safety Data Sheet (SDS) for HC Toxin
prior to beginning work.[2]

Handling Procedures

Donning PPE: Put on all required PPE in the correct sequence (e.g., lab coat,
mask/respirator, goggles/face shield, then gloves).[5]

Handling Solid Toxin: When working with powdered HC Toxin, extreme care must be taken
to avoid generating dust. Use static-free gloves if available. All weighing and reconstituting of
the powder must occur within a certified chemical fume hood or BSC.

Handling Liquid Toxin: Use mechanical pipetting aids for all liquid transfers; mouth pipetting
is strictly prohibited.[6] Open pressurized tubes or containers holding toxin solutions inside a
BSC or fume hood to prevent aerosol generation.

Transport: When moving HC Toxin solutions, use sealed, leak-proof primary containers
placed within a durable, leak-proof secondary container.[4]

Post-Experiment Cleanup

Decontamination: Thoroughly decontaminate all work surfaces with a suitable disinfectant,
such as a fresh 0.5% sodium hypochlorite solution, followed by a water rinse.[4]

o Waste Disposal: Dispose of all contaminated materials, including pipette tips, tubes, and

absorbent paper, in a designated hazardous waste container.
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» Doffing PPE: Remove PPE carefully in a sequence that minimizes contamination (e.g.,
gloves first, then face shield/goggles, lab coat, and mask).[5]

e Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing PPE
and before leaving the laboratory.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Your Research: Essential Safety
Protocols for Handling HC Toxin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8101626#personal-protective-equipment-for-
handling-hc-toxin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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